Cas no 89639-64-5 (2-Propen-1-ol, 3-(2-thienyl)-)
2-Propen-1-ol, 3-(2-thienyl)- structure
Product Name:2-Propen-1-ol, 3-(2-thienyl)-
CAS No:89639-64-5
MF:C7H8OS
MW:140.202820777893
CID:593761
Update Time:2024-01-30
2-Propen-1-ol, 3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol, 3-(2-thienyl)-
- 3-thiophen-2-ylprop-2-en-1-ol
- 3-(Thiophen-2-yl)-2-propen-1-ol
- 3-(2-Thienyl)-2-propen-1-ol
-
- Inchi: 1S/C7H8OS/c8-5-1-3-7-4-2-6-9-7/h1-4,6,8H,5H2
- InChI Key: ZXMZAFMNGMMUFA-UHFFFAOYSA-N
- SMILES: C(O)C=CC1SC=CC=1
Computed Properties
- Exact Mass: 140.03
- Monoisotopic Mass: 140.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.194
- Boiling Point: 276 ºC
- Flash Point: 120 ºC
2-Propen-1-ol, 3-(2-thienyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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